Cas no 124791-75-9 (Methyl 4-(2,2-diMethoxyethyl)benzoate)

Methyl 4-(2,2-diMethoxyethyl)benzoate structure
124791-75-9 structure
Product Name:Methyl 4-(2,2-diMethoxyethyl)benzoate
CAS No:124791-75-9
MF:C12H16O4
MW:224.253044128418
CID:829536
Update Time:2023-11-19

Methyl 4-(2,2-diMethoxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(2,2-dimethoxyethyl)benzoate
    • AMGBATSEPZMCML-UHFFFAOYSA-N
    • CID 86720817
    • Methyl 4-(2,2-diMethoxyethyl)benzoate
    • Inchi: 1S/C12H16O4/c1-14-11(15-2)8-9-4-6-10(7-5-9)12(13)16-3/h4-7,11H,8H2,1-3H3
    • InChI Key: AMGBATSEPZMCML-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC(C(=O)OC)=CC=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 205
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8
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